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Application / Rebastinib Treatment o
Cell Types . . Key Findings | Effects
Model Concentration Duration
Colorectal LoVo cells 2.5 uM 24 hours Suppressed tumor growth;
Cancer (CRC) [1] enhanced CD8+ T cell
function; reduced DKK1.
Skeletal Muscle C2C12 myotubes  0-3 uM 24 hours Inhibited dexamethasone-

Atrophy [2]

Osteosarcoma MG-63, 143B

[3] cells

Acute Lung Bone Marrow-

Injury Derived

(Macrophage) [4] Macrophages
(BMDMs)

0-20 UM (IC50  48-72 hours

~2-5 pM)

2nM, 10 nM, 50  Not

nM

specified

Detailed Experimental Protocols

induced expression of
atrophy-related genes
(atrogin-1, MuRF-1).

Inhibited proliferation,
migration, invasion;
induced autophagy &
apoptosis.

Inhibited NLRP3
inflammasome activation
& IL-1f3 secretion (dose-
dependent).
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Here are the specific methodologies used in the cited studies for key experiments.

Cell Viability and Proliferation Assay [3]

This protocol is used to determine the inhibitory effect of Rebastinib on cell growth.

¢ Cell Seeding: Plate cells in 96-well plates (e.g., 3,000 cells/well for osteosarcoma lines) and allow
them to adhere overnight.

e Drug Treatment: Treat cells with a concentration gradient of Rebastinib (e.g., 0 to 20 uM) for a set
period (e.g., 72 hours).

¢ Viability Measurement: Add 10 yL of CCK-8 solution to each well and incubate for 2 hours.

¢ Data Analysis: Measure the absorbance at 450 nm using a plate reader. Calculate the half-maximal
inhibitory concentration (IC50) using appropriate software (e.g., GraphPad Prism).

Colony Formation Assay [3]

This assay tests the long-term clonogenic potential of cells after drug treatment.

e Cell Treatment: Treat cells in 6-well plates with Rebastinib for a specified duration (e.g., 48 hours).

¢ Re-culture: After treatment, harvest the cells and re-seed them in drug-free culture medium.

¢ Incubation and Staining: Culture the cells for an extended period (e.g., 7-14 days) to allow colony
formation. Fix and stain the colonies (e.g., with crystal violet).

¢ Quantification: Count the number of colonies (typically defined as clusters of >50 cells) under an
inverted microscope.

Flow Cytometry for Apoptosis [3]

This method quantifies the proportion of cells undergoing programmed cell death.

e Cell Preparation: Collect control and Rebastinib-treated cells by trypsinization, then wash with PBS.

e Staining: Resuspend the cell pellet in a binding buffer containing Annexin V-FITC and Propidium
lodide (P1). Incubate at room temperature in the dark.

¢ Analysis: Analyze the stained cells using a flow cytometer to distinguish between live (Annexin
V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/Pl+) populations.

Transwell Migration and Invasion Assay [3]
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This protocol assesses the migratory and invasive capacity of cells through a porous membrane.

¢ Chamber Preparation:
o For Invasion: Coat the upper side of the Transwell membrane with Matrigel.
o For Migration: Use an uncoated membrane.
e Cell Seeding: Seed serum-starved cells (pre-treated with Rebastinib) into the upper chamber. Add
culture medium with a chemoattractant (e.g., 10% FBS) to the lower chamber.
¢ Incubation and Fixation: Incubate for 24-48 hours to allow cells to migrate/invade. Then, remove
non-migratory cells from the top of the membrane with a cotton swab.
¢ Staining and Counting: Fix and stain the cells that have traversed the membrane (e.g., with 0.5%
crystal violet). Count the cells in several random fields under a microscope.

Rebastinib Mechanism and Experimental Workflow

To visualize the experimental workflow and key signaling pathways from the research, here are two

diagrams summarizing the findings.

(Start Cell Culture Experimen')

Plate Cells
(Allow to adhere overnight)

Drug Preparation

Treat with Rebastinib Prepare DMSO Stock Solution
(Refer to concentration table) (Typically 10-20 mM)

Perform Assay Dilute in Culture Medium
(e.g., Viability, Apoptosis, Migration) (Final DMSO <0.1%)

:

Analyze Data
(e.g., IC50, Colony Count, % Apoptosis)

Click to download full resolution via product page
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Key Considerations for Protocol Design

¢ Solubility and Storage: Rebastinib is typically dissolved in DMSO to create a stock solution (e.qg.,
10-20 mM), which should be stored at -20°C. In all culture media, the final DMSO concentration
should be kept low (e.g., <0.1%) to avoid solvent toxicity [2] [3].

¢ Cell Line Variability: The effective concentration and biological outcomes of Rebastinib are highly
dependent on the cell type and the specific kinases it expresses (e.g., FGR in CRC [1], HCK in
osteosarcoma [3]). Preliminary dose-response experiments are crucial.

e Combination Treatments: The cited research highlights Rebastinib's use in combination with other
agents, such as chemotherapeutics [5] or atrophy-inducers like dexamethasone [2]. When designing
combination studies, carefully consider the timing and sequence of drug administration.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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